4-Bromo-2-{[(2-methylpropyl)amino]methyl}phenol hydrochloride

• IUPAC Name: 4-bromo-2-[(2-methylpropylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C11H16BrNO.ClH/c1-8(2)6-13-7-9-5-10(12)3-4-11(9)14;/h3-5,8,13-14H,6-7H2,1-2H3;1H
• InChI Key: HGJFRRLISIYAEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=C(C=CC(=C1)Br)O.Cl
• Molecular Formula: C11H17BrClNO
• Molecular Weight: 294.61 g/mol

Description

4-Bromo-2-{[(2-methylpropyl)amino]methyl}phenol hydrochloride (4-Bromo-2-MPAMPHCl) is a brominated phenol derivative that has been used in a variety of scientific research applications. It is a versatile compound that has been used in biological and synthetic chemistry, as well as in the study of enzyme kinetics and drug action. 4-Bromo-2-MPAMPHCl is a useful tool for studying the mechanism of action of various drugs and for understanding the biochemical and physiological effects of drugs on the body.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Characterization of Complexes : Studies have focused on the synthesis of copper(II) and oxido-vanadium(IV) complexes using 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol. These complexes were characterized by elemental analyses, FT-IR, UV–Vis, TGA, and X-ray diffraction, revealing their distinct geometries and thermal decomposition stages (Takjoo et al., 2013).

• Crystal Structure Determination : Investigations into Schiff base compounds derived from reactions involving bromo-phenol variants have been conducted to understand their crystal structures, using X-ray diffraction. These studies highlight the compounds' configurations and potential for forming complexes with metals (Wang et al., 2008).

Biological Screening

• Antimicrobial and Bioactivity Studies : Research on aryloxyacetic acid analogs and their peptide derivatives have shown significant bioactivity against various microorganisms, suggesting their potential in antimicrobial applications (Dahiya et al., 2008).

Material Science and Catalysis

• Development of Chelate Polymers : Novel Schiff bases and their metal complexes have been synthesized for exploring thermal, optical, electrochemical, and morphological properties. These studies contribute to the understanding of materials science and their potential applications in various fields (Kaya & Aydın, 2011).